5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid
Overview
Description
5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid is a chemical compound with the molecular formula C9H12N2O5 and a molecular weight of 228.206 g/mol . This compound is part of the pyrimidine family, which is known for its diverse biological activities and applications in various fields such as chemistry, biology, and medicine .
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .
Scientific Research Applications
5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid has several scientific research applications:
Comparison with Similar Compounds
Similar Compounds
- 2-Ethyl-5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid
- 5-(2-(Acetylamino)-4,6-dioxo-1,4,5,6-tetrahydro-5-pyrimidinyl)pentanoic acid
Uniqueness
5-(2,4,6-Trihydroxy-5-pyrimidinyl)pentanoic acid is unique due to its specific structure, which imparts distinct chemical and biological properties. Its trihydroxy substitution pattern on the pyrimidine ring is particularly noteworthy, as it can influence its reactivity and interactions with biological targets .
Properties
CAS No. |
882046-88-0 |
|---|---|
Molecular Formula |
C9H12N2O5 |
Molecular Weight |
228.20 g/mol |
IUPAC Name |
5-(6-hydroxy-2,4-dioxo-1H-pyrimidin-5-yl)pentanoic acid |
InChI |
InChI=1S/C9H12N2O5/c12-6(13)4-2-1-3-5-7(14)10-9(16)11-8(5)15/h1-4H2,(H,12,13)(H3,10,11,14,15,16) |
InChI Key |
OWUMSRYPCPALIL-UHFFFAOYSA-N |
Canonical SMILES |
C(CCC(=O)O)CC1=C(NC(=O)NC1=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(Benzoyloxymethyl)-2,2-dimethyl-3a,4,8,8a-tetrahydro-[1,3]dioxolo[4,5-e][1,3]dioxepin-8-yl]methyl benzoate](/img/structure/B11948659.png)
![1,3-Dichloro-2-[({[(1-methylethylidene)amino]oxy}carbonyl)amino]benzene](/img/structure/B11948668.png)
